molecular formula C12H16N4 B8444271 5-(4-methylphenyl)-2-(1,1-dimethylethyl)-2H-tetrazole

5-(4-methylphenyl)-2-(1,1-dimethylethyl)-2H-tetrazole

Cat. No.: B8444271
M. Wt: 216.28 g/mol
InChI Key: RADFJMCPILDZOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-methylphenyl)-2-(1,1-dimethylethyl)-2H-tetrazole is a useful research compound. Its molecular formula is C12H16N4 and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16N4

Molecular Weight

216.28 g/mol

IUPAC Name

2-tert-butyl-5-(4-methylphenyl)tetrazole

InChI

InChI=1S/C12H16N4/c1-9-5-7-10(8-6-9)11-13-15-16(14-11)12(2,3)4/h5-8H,1-4H3

InChI Key

RADFJMCPILDZOT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=NN(N=N2)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-(4-methylphenyl)-2H-tetrazole (W. G. Finnegan, R. A. Henry, R. Lofquist J. Am. Chem. Soc. 1958, 80, 3908.) (19.9 g, 0.12 mol), t-butanol (19.5 g, 0.26 mol) and concentrated sulfuric acid (5.84 g, 0.06 mol) in trifluoroacetic acid (122 mL) was stirred at room temperature (3 h) and then diluted with ethyl acetate (250 mL). The mixture was washed sequentially with water (2×50 mL), 10% aqueous sodium hydroxide until washings were basic, water (2×30 mL), and then dried over sodium sulfate (Na2SO4) and filtered. Following removal of the solvents in vacuo, the resultant oil was purified by HPLC on silica gel eluting with 20:1 mixture of hexanes-ethyl acetate to provide 17.5 g of 5-(4-methylphenyl)-2-(1,1-dimethylethyl)-2H-tetrazole as a clear oil, bp. 120°-122° C. (0.3 mm Hg).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
19.5 g
Type
reactant
Reaction Step Two
Quantity
5.84 g
Type
reactant
Reaction Step Two
Quantity
122 mL
Type
solvent
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Three

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